Cas no 1006434-27-0 (1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethan-1-one)

• Product Name: 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethan-1-one
• CAS No: 1006434-27-0
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD04968844
• CID: 3058528
• PubChem ID: 19619403
• Update Time: 2025-04-21

1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-1-ethyl-1H-pyrazol-3-yl)ethanone
• 1-(4-chloro-1-ethyl-1H-pyrazol-3-yl)ethan-1-one
• 1-(4-chloro-1-ethylpyrazol-3-yl)ethanone
• AKOS000307579
• 1006434-27-0
• BBL039874
• EN300-229288
• CS-0298345
• STK349466

• MDL： MFCD04968844
• Inchi： 1S/C7H9ClN2O/c1-3-10-4-6(8)7(9-10)5(2)11/h4H,3H2,1-2H3
• InChI Key： ZENZRUAPVYPTPX-UHFFFAOYSA-N
• SMILES： ClC1=CN(CC)N=C1C(C)=O

Computed Properties

• Exact Mass: 172.0403406Da
• Monoisotopic Mass: 172.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų